Cas no 2639893-60-8 (Boronic acid, B-(2,3-dihydro-1H-indol-4-yl)-)

• Product Name: Boronic acid, B-(2,3-dihydro-1H-indol-4-yl)-
• CAS No: 2639893-60-8
• MF: C₈H₁₀BNO₂
• MW: 162.981502056122
• CID: 6100553
• PubChem ID: 68300856
• Update Time: 2025-10-31

Boronic acid, B-(2,3-dihydro-1H-indol-4-yl)- Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-(2,3-dihydro-1H-indol-4-yl)-
• Indolin-4-ylboronic acid
• EN300-6488001
• (2,3-dihydro-1H-indol-4-yl)boronic acid
• SCHEMBL12509007
• 2639893-60-8

• Inchi： 1S/C8H10BNO2/c11-9(12)7-2-1-3-8-6(7)4-5-10-8/h1-3,10-12H,4-5H2
• InChI Key： KFAWOIIPTADJNF-UHFFFAOYSA-N
• SMILES： B(C1=CC=CC2=C1CCN2)(O)O

Computed Properties

• Exact Mass: 163.0804587g/mol
• Monoisotopic Mass: 163.0804587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.5Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 395.4±52.0 °C(Predicted)
• pka: 8.70±0.20(Predicted)

Additional information on Boronic acid, B-(2,3-dihydro-1H-indol-4-yl)-

Comprehensive Overview of Boronic acid, B-(2,3-dihydro-1H-indol-4-yl)- (CAS No. 2639893-60-8)

Boronic acid, B-(2,3-dihydro-1H-indol-4-yl)- (CAS No. 2639893-60-8) is a specialized boronic acid derivative that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound, characterized by its unique indole-boronic acid structure, serves as a versatile building block for the development of pharmaceuticals, agrochemicals, and advanced materials. Its molecular framework combines the 2,3-dihydro-1H-indole moiety with a boronic acid functional group, enabling diverse reactivity patterns that are highly sought after in cross-coupling reactions and drug design.

The growing interest in boronic acid derivatives like B-(2,3-dihydro-1H-indol-4-yl)-boronic acid stems from their pivotal role in Suzuki-Miyaura coupling, a cornerstone reaction in modern synthetic chemistry. Researchers and pharmaceutical companies are increasingly exploring this compound for its potential in creating small-molecule inhibitors and bioconjugates, particularly in oncology and neurodegenerative disease research. Recent trends in AI-driven drug discovery have further highlighted the importance of such heterocyclic boronic acids, as they frequently appear in machine-learning models for targeted therapy development.

From a structural perspective, the 2,3-dihydro-1H-indole core of this compound provides a rigid, planar scaffold that enhances binding affinity to biological targets, while the boronic acid group offers unique interactions with enzymes and receptors. This dual functionality explains why CAS 2639893-60-8 is frequently referenced in patent literature for kinase inhibitor designs and proteolysis-targeting chimera (PROTAC) applications. The compound's stability under physiological conditions makes it particularly valuable for preclinical studies, addressing a key challenge in boron-containing drug development.

In material science, B-(2,3-dihydro-1H-indol-4-yl)-boronic acid has shown promise in the synthesis of organic electronic materials and sensors. Its ability to form reversible covalent bonds with diols has been exploited in glucose-sensing applications, aligning with current market demands for continuous glucose monitoring (CGM) technologies. The compound's fluorescence properties when incorporated into π-conjugated systems also make it a candidate for OLED materials, reflecting the intersection of pharmaceutical chemistry and advanced materials research.

Quality control and analytical characterization of Boronic acid, B-(2,3-dihydro-1H-indol-4-yl)- typically involve advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods ensure the compound meets the stringent purity requirements for pharmaceutical applications, particularly given the sensitivity of boronic acid compounds to protodeboronation. Recent innovations in flow chemistry have improved the synthesis scalability of such derivatives, addressing a common bottleneck in their commercial production.

The environmental and regulatory profile of CAS 2639893-60-8 remains favorable compared to traditional organometallic reagents, contributing to its adoption in green chemistry initiatives. Its biodegradation pathways and low bioaccumulation potential are frequently discussed in the context of sustainable pharmaceutical manufacturing, a topic gaining traction among environmentally conscious investors and regulatory bodies. This aligns with the broader industry shift toward benign-by-design chemical strategies.

Future research directions for B-(2,3-dihydro-1H-indol-4-yl)-boronic acid may explore its utility in antibody-drug conjugates (ADCs) and covalent inhibitor platforms, where its unique reactivity profile could enable novel therapeutic modalities. The compound's compatibility with click chemistry approaches further expands its potential applications in bioconjugation and chemical biology probes. As the pharmaceutical industry continues to prioritize targeted drug delivery systems, this boronic acid derivative is poised to play an increasingly important role in next-generation therapeutics.